Cas no 686736-92-5 (2-{4-(4-bromobenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylsulfanyl}-N-cyclohexylacetamide)

• Product Name: 2-{4-(4-bromobenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylsulfanyl}-N-cyclohexylacetamide
• CAS No: 686736-92-5
• MF: C₂₃H₂₃BrN₂O₄S₂
• MW: 535.473722696304
• CID: 5919422
• PubChem ID: 2157020
• Update Time: 2025-06-08

2-{4-(4-bromobenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylsulfanyl}-N-cyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[4-[(4-bromophenyl)sulfonyl]-2-phenyl-5-oxazolyl]thio]-N-cyclohexyl-
• NSC-784909
• EU-0089477
• 686736-92-5
• F0586-0097
• 2-[[4-(4-bromophenyl)sulfonyl-2-phenyl-1,3-oxazol-5-yl]sulfanyl]-N-cyclohexylacetamide
• CHEMBL1704931
• NCGC00104472-01
• AKOS001777037
• C176-0076
• 2-((4-((4-bromophenyl)sulfonyl)-2-phenyloxazol-5-yl)thio)-N-cyclohexylacetamide
• NSC784909
• 2-{[4-(4-BROMOBENZENESULFONYL)-2-PHENYL-1,3-OXAZOL-5-YL]SULFANYL}-N-CYCLOHEXYLACETAMIDE
• HMS1813H03
• 2-{4-(4-bromobenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylsulfanyl}-N-cyclohexylacetamide

• Inchi： 1S/C23H23BrN2O4S2/c24-17-11-13-19(14-12-17)32(28,29)22-23(30-21(26-22)16-7-3-1-4-8-16)31-15-20(27)25-18-9-5-2-6-10-18/h1,3-4,7-8,11-14,18H,2,5-6,9-10,15H2,(H,25,27)
• InChI Key： OIKZETDRWQVCKP-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CSC1OC(C2=CC=CC=C2)=NC=1S(C1=CC=C(Br)C=C1)(=O)=O

Computed Properties

• Exact Mass: 534.02826g/mol
• Monoisotopic Mass: 534.02826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 13.80±0.20(Predicted)

Additional information on 2-{4-(4-bromobenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylsulfanyl}-N-cyclohexylacetamide

Professional Introduction to Compound with CAS No. 686736-92-5 and Product Name: 2-{4-(4-bromobenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylsulfanyl}-N-cyclohexylacetamide

The compound with the CAS number 686736-92-5 and the product name 2-{4-(4-bromobenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylsulfanyl}-N-cyclohexylacetamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their diverse pharmacological properties. The structural features of this molecule, particularly the presence of a 1,3-oxazole ring and a bromobenzenesulfonyl group, contribute to its unique chemical and biological characteristics. These structural motifs are well-documented for their role in modulating various biological pathways, making this compound a promising candidate for further investigation in drug discovery.

Recent research in the field of medicinal chemistry has highlighted the importance of sulfonamide derivatives in developing novel therapeutic agents. The sulfonamido group in this compound is known for its ability to interact with biological targets such as enzymes and receptors, thereby modulating their activity. This property has been exploited in the development of drugs targeting a wide range of diseases, including infectious diseases, inflammatory disorders, and cancer. The 1,3-oxazole ring is another key structural feature that contributes to the compound's pharmacological profile. This heterocyclic ring is known for its stability and ability to engage in hydrogen bonding interactions, which can enhance binding affinity to biological targets.

The 4-bromobenzenesulfonyl group in the molecular structure of this compound adds another layer of complexity and potential functionality. Bromine substituents are often used in medicinal chemistry due to their ability to influence electronic properties and metabolic stability. In this context, the bromobenzene sulfonyl moiety may play a crucial role in modulating the compound's interactions with biological targets. Additionally, the presence of a cyclohexylacetamide moiety suggests that this compound may exhibit favorable pharmacokinetic properties, such as improved solubility and bioavailability.

Current research trends in medicinal chemistry emphasize the development of multifunctional compounds that can target multiple pathways simultaneously. The compound under discussion appears to fit this trend well, given its complex structural features and potential for diverse biological activities. Studies have shown that sulfonamide derivatives can exhibit both anti-inflammatory and anticancer properties, depending on their structural modifications. The specific combination of functional groups in this compound may enable it to modulate multiple signaling pathways involved in disease progression.

In terms of synthetic chemistry, the preparation of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the functionalization of the 1,3-oxazole ring, followed by the introduction of the sulfonamido group and other substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct key molecular fragments efficiently. The final step often involves protecting group strategies to ensure regioselective functionalization.

The pharmacological evaluation of this compound has been ongoing, with initial studies focusing on its interaction with various biological targets. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression. Further studies are needed to elucidate its mechanism of action and assess its potential as a lead compound for drug development. Additionally, investigations into its metabolic stability and toxicological profile are essential for evaluating its therapeutic potential.

The use of computational methods has become increasingly important in modern drug discovery research. Molecular modeling techniques can be employed to predict how this compound interacts with biological targets at the atomic level. These computational studies can provide valuable insights into binding affinities, enzyme inhibition constants, and other pharmacokinetic parameters. By integrating experimental data with computational predictions, researchers can accelerate the process of identifying promising drug candidates.

Future directions for research on this compound may include exploring its potential applications in treating specific diseases or conditions. For example, it could be investigated for its efficacy against resistant bacterial strains or as a therapeutic agent for chronic inflammatory diseases. Additionally, modifications to its structure may be explored to enhance its pharmacological properties or reduce potential side effects.

In conclusion, the compound with CAS number 686736-92-5 and product name 2-{4-(4-bromobenzenesulfonyl)-2-phenyl-1,3-oxazol-5-ylsulfanyl}-N-cyclohexylacetamide represents a significant advancement in medicinal chemistry. Its unique structural features and potential for diverse biological activities make it a promising candidate for further investigation. Ongoing research efforts are focused on elucidating its pharmacological mechanisms and evaluating its therapeutic potential.